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Compound Name: Breyniaionoside A

Cat. No.: B15594185

For Researchers, Scientists, and Drug Development Professionals

Introduction

Breyniaionoside A is a naturally occurring ionone-derived glycoside, specifically classified as
a megastigmane glucoside. It was first isolated from the leaves of Breynia officinalis HEMSL, a
plant belonging to the Euphorbiaceae family.[1] This technical guide provides a comprehensive
overview of the known chemical properties and stability of Breyniaionoside A, based on
available scientific literature.

Chemical Properties

The fundamental chemical and physical properties of Breyniaionoside A are summarized in
the table below. These properties are crucial for its handling, formulation, and analytical
characterization.

Property Value Source

Molecular Formula C19H3209 [1]

Calculated from Molecular

Molecular Weight 420.45 g/mol

Formula
Appearance Amorphous powder [1]
Optical Rotation [a]D?* -68.4° (¢ 0.5, MeOH) [1]
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Spectroscopic Data:

The structural elucidation of Breyniaionoside A was primarily achieved through nuclear
magnetic resonance (NMR) spectroscopy. The reported *H-NMR and 3C-NMR data are
essential for its identification and purity assessment.[1]

e 1H-NMR (500 MHz, CD3OD): & 4.36 (1H, d, J=7.8 Hz, H-1' of GIc), 1.29 (3H, s, H-11), 1.28
(3H, s, H-12), 1.00 (3H, d, J=6.4 Hz, H-10), 0.99 (3H, s, H-13).[1]

e 13C-NMR (125 MHz, CDsOD): & 102.4 (C-1' of Glc), 80.1 (C-9), 78.0 (C-3' of GIc), 77.8 (C-5'
of Glc), 75.1 (C-2' of GIc), 71.6 (C-4' of Gc), 62.8 (C-6' of Glc), 49.9 (C-1), 42.5 (C-5), 37.1
(C-6), 34.8 (C-2), 30.5 (C-4), 24.8 (C-12), 23.5 (C-11), 20.0 (C-10), 12.9 (C-13).[1]

Stability Profile

Currently, there is a lack of specific experimental data in the scientific literature detailing the
stability of Breyniaionoside A under various conditions such as pH, temperature, and light.

Experimental Protocols
Isolation and Purification of Breyniaionoside A:

The following workflow outlines the general procedure for the isolation of Breyniaionoside A
from the leaves of Breynia officinalis.[1]
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Figure 1. General workflow for the isolation of Breyniaionoside A.

Methodology:
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o Extraction: The dried leaves of Breynia officinalis are extracted with methanol (MeOH).[1]

o Partitioning: The resulting extract is partitioned between n-hexane and water to remove
nonpolar compounds.[1] The aqueous layer is then further extracted with n-butanol (n-
BuOH).[1]

o Chromatography: The n-BuOH soluble fraction is subjected to a series of chromatographic
separations. This typically involves column chromatography on Diaion HP-20, followed by
silica gel chromatography.[1]

 Final Purification: Final purification is achieved by high-performance liquid chromatography
(HPLC) on an octadecylsilyl (ODS) column to yield pure Breyniaionoside A.[1]

Structural Elucidation:

The structure of Breyniaionoside A was determined by spectroscopic analysis, primarily using
1D and 2D NMR techniques, including *H-H COSY, HSQC, and HMBC experiments.[1]

Biological Activity and Signaling Pathways

As of the latest available literature, there have been no specific studies reporting on the
biological activity or the mechanism of action of Breyniaionoside A. Consequently, no
signaling pathways associated with this compound have been identified.

Conclusion

Breyniaionoside A is a well-characterized megastigmane glucoside from Breynia officinalis in
terms of its chemical structure. However, a significant knowledge gap exists regarding its
physicochemical properties, such as melting point and solubility, as well as its stability under
various environmental conditions. Furthermore, its biological potential remains unexplored.
Future research should focus on determining these fundamental properties and investigating its
pharmacological activities to assess its potential for drug development and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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